Cas no 2171848-14-7 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171848-14-7
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6446670
• PubChem ID: 165816243
• Update Time: 2025-06-10

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2171848-14-7
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• EN300-1504021

• Inchi： 1S/C26H24N2O5/c1-16(13-24(29)30)27-25(31)17-7-6-8-18(14-17)28-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-12,14,16,23H,13,15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： HTDKVSBPAPKUNI-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171848-14-7): A Comprehensive Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171848-14-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups that contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and current research trends surrounding this compound.

The chemical structure of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is characterized by a fluorene moiety linked to an amino group via a methoxycarbonyl (MOC) protecting group. The presence of the MOC group is crucial for stabilizing the amino functionality during synthesis and subsequent reactions. The phenylformamido group further adds complexity to the molecule, influencing its solubility and reactivity properties. This intricate structure makes the compound a valuable candidate for various biochemical and pharmaceutical studies.

The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the fluorene derivative with the MOC protecting group. Subsequent reactions focus on introducing the phenylformamido functionality through coupling reactions and deprotection steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale production.

In terms of biological activity, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders. Additionally, its ability to modulate protein-protein interactions has been explored in the context of cancer research, where it has shown potential as an anticancer agent by disrupting key signaling pathways.

The pharmacological properties of this compound are also noteworthy. Its solubility and stability in physiological conditions are critical factors that influence its bioavailability and therapeutic efficacy. Recent research has focused on optimizing these properties through structural modifications and formulation strategies. For instance, encapsulating the compound in nanoparticles or liposomes can enhance its delivery to target tissues while minimizing side effects.

Clinical trials involving 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for more advanced clinical studies, including phase II and III trials, which will provide further insights into its therapeutic potential.

The research community continues to explore new applications for 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid beyond its initial focus areas. For example, recent studies have investigated its role in neurodegenerative diseases, where it has shown potential as a neuroprotective agent by reducing oxidative stress and inflammation. Additionally, its antimicrobial properties have been studied in the context of developing new antibiotics to combat drug-resistant bacteria.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171848-14-7) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of ongoing research. As more studies are conducted and clinical trials progress, this compound is poised to play a significant role in advancing therapeutic options for various diseases.